2-Amino-6-(cyclohexyloxy)phenol

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 2-amino-6-cyclohexyloxyphenol
• InChI: InChI=1S/C12H17NO2/c13-10-7-4-8-11(12(10)14)15-9-5-2-1-3-6-9/h4,7-9,14H,1-3,5-6,13H2
• InChI Key: LEKSUYIDTMFZDU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC=CC(=C2O)N

Description

2-Amino-6-(cyclohexyloxy)phenol is a phenolic derivative characterized by a cyclohexyl ether group at the 6-position and an amino group at the 2-position of the phenol ring. The cyclohexyloxy group introduces steric bulk and hydrophobicity, distinguishing it from smaller alkoxy substituents. The amino group enhances hydrogen-bonding capacity, making it suitable for coordination chemistry or as a synthetic intermediate .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-6-(cyclohexyloxy)phenol typically involves the nucleophilic aromatic substitution reaction. One common method is the reaction of 2-nitrophenol with cyclohexanol in the presence of a base, followed by reduction of the nitro group to an amino group. The reaction conditions often include the use of solvents like ethanol or methanol and catalysts such as palladium on carbon (Pd/C) for the reduction step .

Industrial Production Methods: On an industrial scale, the production of 2-Amino-6-(cyclohexyloxy)phenol may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of high-pressure hydrogenation reactors for the reduction step can also enhance the yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 2-Amino-6-(cyclohexyloxy)phenol can undergo oxidation reactions to form quinones.

Reduction: The compound can be reduced to form hydroquinones using reducing agents such as sodium borohydride (NaBH4).

Substitution: Electrophilic aromatic substitution reactions can occur at the ortho and para positions relative to the hydroxyl group.

Common Reagents and Conditions:

Oxidation: KMnO4, H2O2, acidic or basic conditions.

Reduction: NaBH4, Pd/C, hydrogen gas (H2).

Substitution: Br2, HNO3, sulfuric acid (H2SO4).

Major Products:

Oxidation: Quinones

Reduction: Hydroquinones

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

Chemistry: 2-Amino-6-(cyclohexyloxy)phenol is used as an intermediate in the synthesis of various organic compounds, including dyes, pigments, and pharmaceuticals .

Biology: In biological research, this compound is studied for its potential antioxidant properties due to its phenolic structure .

Industry: In the industrial sector, 2-Amino-6-(cyclohexyloxy)phenol is used in the production of polymers and resins, where it acts as a stabilizer and antioxidant .

Mechanism of Action

The mechanism of action of 2-Amino-6-(cyclohexyloxy)phenol involves its interaction with free radicals and reactive oxygen species (ROS). The phenolic hydroxyl group can donate hydrogen atoms to neutralize free radicals, thereby exhibiting antioxidant activity. This compound can also interact with various enzymes and proteins, modulating their activity and protecting cells from oxidative damage .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 2-Amino-6-(cyclohexyloxy)phenol with key analogs:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties
2-Amino-6-(cyclohexyloxy)phenol	-NH₂ (2), -O-C₆H₁₁ (6)	C₁₂H₁₇NO₂	223.27*	High hydrophobicity, steric hindrance
2-Amino-6-methoxyphenol hydrochloride	-NH₂ (2), -OCH₃ (6)	C₇H₁₀ClNO₂	199.62 ()	Hydrophilic, polar, crystalline salt
2-Ethoxy-6-{(E)-[(4-methylphenyl)imino]methyl}phenol	-OCH₂CH₃ (2), -CH=N-C₆H₄CH₃ (6)	C₁₇H₁₉NO₂	281.34 ()	Conjugated imine, planar structure
2-Amino-6-isopropyl-phenol	-NH₂ (2), -CH(CH₃)₂ (6)	C₉H₁₃NO	165.21 ()	Moderate hydrophobicity, branched chain
2-Chloro-6-cyclohexyl phenol	-Cl (2), -C₆H₁₁ (6)	C₁₂H₁₅ClO	210.70 ()	Electrophilic Cl, hydrophobic

*Calculated based on molecular formula.

Key Observations:

Substituent Effects: Cyclohexyloxy Group: Introduces significant hydrophobicity and steric bulk compared to methoxy (-OCH₃) or ethoxy (-OCH₂CH₃) groups. This reduces solubility in polar solvents but enhances stability in non-polar matrices .

Molecular Weight and Polarity: The cyclohexyloxy derivative has the highest molecular weight (223.27 g/mol), contributing to lower volatility compared to smaller analogs like 2-Amino-6-isopropyl-phenol (165.21 g/mol).

Coordination Chemistry

• 2-Amino-6-(cyclohexyloxy)phenol: Likely acts as a bidentate ligand via the amino and phenolic oxygen groups, similar to 2-Ethoxy-6-{(E)-[(4-methylphenyl)imino]methyl}phenol, which forms coordination complexes (). The bulky cyclohexyl group may stabilize metal complexes by reducing steric repulsion.
• 2-Amino-6-methoxyphenol hydrochloride: Used in environmental chemistry for chromium speciation due to its ability to form colored complexes with Cr(VI) ().

Pharmaceutical and Hybrid Molecules

• Hybrid Molecules: highlights phenolic derivatives integrated into hybrid structures (e.g., pyrimidinyl-phenol hybrids) for drug discovery. The amino group in 2-Amino-6-(cyclohexyloxy)phenol could facilitate similar modifications for targeting therapeutic pathways.

Comparative Advantages and Limitations

Compound	Advantages	Limitations
2-Amino-6-(cyclohexyloxy)phenol	High stability in non-polar environments	Poor aqueous solubility
2-Amino-6-methoxyphenol hydrochloride	Water-soluble, ideal for analytical assays	Limited thermal stability
2-Ethoxy-6-imino phenol	Strong conjugation for optical applications	Sensitive to pH and redox conditions